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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229 Get Quote

Disperse Orange 30: A Technical Guide
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Orange 30 is a monoazo dye belonging to the disperse class of colorants.[1] These

dyes are characterized by their low water solubility and are primarily used for dyeing

hydrophobic synthetic fibers. Disperse Orange 30 is particularly effective for polyester,

acetate, and blended fabrics, where it is applied from a fine aqueous dispersion.[2][3][4] This

document provides a comprehensive overview of the chemical structure, properties, synthesis,

and application protocols for Disperse Orange 30.

Chemical Structure and Identification
Disperse Orange 30 is synthesized through the diazotization of 2,6-dichloro-4-nitroaniline,

followed by a coupling reaction with N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline.[1][5] The

resulting molecule is a non-ionic compound with a distinct chemical structure.

IUPAC Name: 2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl

acetate[6]

Synonyms: C.I. Disperse Orange 30, Disperse Yellow Brown 2RFL, Disperse Orange S-

4RL[7]
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 12223-23-3, 5261-31-4[1][2]

Molecular Formula C₁₉H₁₇Cl₂N₅O₄[1][2][3]

Molecular Weight 450.28 g/mol [8][9]

C.I. Number 11119[1]

Physicochemical Properties
Disperse Orange 30 is a brown or orange-brown powder.[1][5] Its low water solubility is a

defining characteristic, necessitating its application as a dispersion in the dyeing process.

Table 2: Physicochemical Data

Property Value

Density 1.38 g/cm³[3]

Boiling Point 645°C at 760 mmHg[3]

Flash Point 343.9°C[3]

Solubility
Insoluble in water; soluble in some polar organic

solvents at elevated temperatures.[2]

UV-Vis Absorption Maximum (λmax)

425 nm, 495 nm (Reported values vary

depending on the solvent and measurement

conditions)[7][10]

Experimental Protocols
Synthesis of Disperse Orange 30
The synthesis of Disperse Orange 30 involves a two-step diazotization and coupling reaction.

The general methodology is outlined below, based on typical procedures for azo dye synthesis.
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Experimental Workflow: Synthesis of Disperse Orange 30

Step 1: Diazotization

Step 2: Coupling Reaction

Step 3: Isolation and Purification

2,6-dichloro-4-nitroaniline (DCPNA)

Mix at T < 30°C

Nitrosylsulfuric acid (NSA) in H2SO4

Stir for >= 2 hours

Diazo Compound Solution

Add Diazo solution dropwise to Coupler solution at 15-20°C

N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline (Coupler)

Dissolve in Methanol

Stir for >= 8 hours

Heat to 80-85°C for 1 hour

Cool the reaction mixture

Filter the precipitate

Wash with hot water

Dry the product

Disperse Orange 30

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of Disperse Orange 30.

Methodology:

Diazotization: 2,6-dichloro-4-nitroaniline is slowly added to a solution of nitrosylsulfuric acid

in sulfuric acid, maintaining the temperature below 30°C. The mixture is stirred for at least

two hours to ensure the completion of the diazo reaction.[11]

Coupling: The diazo compound solution is then added dropwise to a solution of the coupling

component, N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline, dissolved in a suitable solvent like

methanol, while keeping the temperature between 15-20°C.[11] The reaction is stirred for

several hours.

Isolation: The temperature is raised to 80-85°C for about an hour, then cooled. The

precipitated Disperse Orange 30 is isolated by filtration, washed with hot water to remove

impurities, and then dried.[11]

High-Temperature Exhaust Dyeing of Polyester
Disperse Orange 30 is typically applied to polyester fabrics using a high-temperature, high-

pressure exhaust dyeing method. This process swells the polyester fibers, allowing the dye

molecules to penetrate and become trapped within the fiber structure.

Experimental Workflow: High-Temperature Polyester Dyeing
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Prepare Dye Bath:
- Disperse Orange 30

- Dispersing Agent
- Acetic Acid (pH 4.5-5.5)

- Water

Add scoured polyester fabric

Heat to 60°C, hold for 15 min

Raise temperature to 130°C

Hold at 130°C for 30-60 min

Cool to 80°C

Rinse fabric

Reduction Clearing:
- Sodium Hydrosulfite

- Caustic Soda
- 70-80°C for 15 min

Final Rinse and Dry

Dyed Polyester Fabric

Click to download full resolution via product page

Caption: Standard procedure for high-temperature exhaust dyeing of polyester.
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Methodology:

Fabric Preparation: The polyester fabric is first scoured in a solution containing a non-ionic

detergent (e.g., 2 g/L) and sodium carbonate (e.g., 1 g/L) at approximately 70°C to remove

any impurities.[12] The fabric is then thoroughly rinsed and dried.

Dye Bath Preparation: A dye bath is prepared containing Disperse Orange 30 (e.g., 1-3%

on weight of fabric), a dispersing agent, and acetic acid to maintain a pH of 4.5-5.5.[13][14]

Dyeing Process: The scoured fabric is introduced into the dye bath. The temperature is

raised to 60°C and held for 15 minutes.[13] Then, the temperature is increased to 130°C and

maintained for 30-60 minutes to allow for dye diffusion and fixation.[13][14]

Post-Dyeing Treatment: The dye bath is cooled to 80°C, and the fabric is rinsed. A reduction

clearing process is performed using a solution of sodium hydrosulfite and caustic soda at 70-

80°C for 15 minutes to remove unfixed dye from the fiber surface, which improves wash

fastness.[14] The fabric is then given a final rinse and dried.

Safety and Toxicology
Disperse dyes, as a class, can be associated with skin sensitization and contact dermatitis,

particularly in occupational settings. However, official assessments of Disperse Orange 30
suggest a low risk under current usage patterns.

Table 3: Toxicological Profile

Parameter Finding

Acute Oral Toxicity
LD50 (rat) >2000 mg/kg (Data for the related

Disperse Orange 25)[15]

Skin Irritation
May cause skin irritation and allergic skin

reactions.[16]

Eye Irritation Causes serious eye irritation.[16]

Environmental Fate

May remain in the environment for a long time

but is not expected to accumulate in organisms.

[17]
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A screening assessment by the Government of Canada concluded that Disperse Orange 30 is

not entering the environment in quantities or under conditions that constitute a danger to the

environment or human health.[17]

Applications
The primary application of Disperse Orange 30 is in the textile industry for dyeing synthetic

fibers.

Polyester and Polyester/Cotton Blends: It provides good color fastness and is suitable for

high-temperature dyeing methods.[1]

Acetate Fibers: It can be used to dye acetate, typically resulting in a more yellowish shade

compared to polyester.[1]

Direct Printing: Suitable for the direct printing of polyester and blended fabrics.[3][4]

Supercritical CO₂ Dyeing: Its solubility in supercritical carbon dioxide makes it a candidate

for this waterless dyeing technology.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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